Cas no 705255-89-6 (2-Propyn-1-one, 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)-)

2-Propyn-1-one, 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)- structure
705255-89-6 structure
Product Name:2-Propyn-1-one, 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)-
CAS No:705255-89-6
MF:C17H14O3
MW:266.291265010834
CID:547114
PubChem ID:71404936
Update Time:2025-04-19

2-Propyn-1-one, 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propyn-1-one, 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)-
    • 1-(3-methoxyphenyl)-3-(4-methoxyphenyl)prop-2-yn-1-one
    • 705255-89-6
    • DTXSID60825751
    • Inchi: 1S/C17H14O3/c1-19-15-9-6-13(7-10-15)8-11-17(18)14-4-3-5-16(12-14)20-2/h3-7,9-10,12H,1-2H3
    • InChI Key: UHCWVIUSOVJOES-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(C(C#CC2C=CC(=CC=2)OC)=O)=C1

Computed Properties

  • Exact Mass: 266.094294304g/mol
  • Monoisotopic Mass: 266.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 35.5Ų
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